3-Cyano-1-naphthoyl chloride

• Molecular Formula: C12H6ClNO
• Molecular Weight: 215.63 g/mol
• IUPAC Name: 3-cyanonaphthalene-1-carbonyl chloride
• InChI: InChI=1S/C12H6ClNO/c13-12(15)11-6-8(7-14)5-9-3-1-2-4-10(9)11/h1-6H
• InChI Key: DCEPKMPBTBJAFQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=C(C=C2C(=O)Cl)C#N

Description

3-Cyano-1-naphthoyl chloride is a useful research compound. Its molecular formula is C12H6ClNO and its molecular weight is 215.63 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

3-Cyano-1-naphthoic acid (see Bioorg. Med. Chem. Lett. 2001, 2769; 1.1 g, 5.6 mmol) was slurried in CH2Cl2 (10 mL) and then oxalyl chloride was added with stirring. A drop of DMF was added and the mixture stirred at room temperature overnight under nitrogen. The solvent was removed by evaporation and there was obtained 1.2 g (100%) of 3-cyano-1-naphthoyl chloride as a pale yellow solid. 1H NMR (300 MHz, CDCl3): 7.7-7.8 (m, 1H), 7.8-7.9 (m, 1H), 8.0-8.1 (m, 1H), 8.5 (s, 1H), 8.7 (s, 1H), 8.8 (d, 1H).